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Compound of Interest

Compound Name: 3-Heptyne

Cat. No.: B1585052

This guide provides a detailed comparison of the physical properties of two isomers, 3-heptyne
and 2-heptyne. Both are alkynes with the chemical formula C7H12, differing only in the position
of their triple bond. This structural variance leads to distinct physical characteristics, which are
critical for their separation, identification, and application in chemical synthesis. This document
is intended for researchers, scientists, and professionals in drug development who require
precise data on these compounds.

Comparative Data of Physical Properties

The following table summarizes the key physical properties of 3-heptyne and 2-heptyne,
compiled from various chemical data sources. These values represent experimentally
determined data, often cited in chemical literature.
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Physical Property 3-Heptyne 2-Heptyne
Molecular Formula C7H12 C7H12

Molecular Weight ( g/mol ) 96.17 96.17

Boiling Point (°C) 105-107.4[1] 110-113[2][3][4]
Melting Point (°C) -130.5[1] 11.29[3][5][6]

Density (g/mL at 25°C) 0.741[7] 0.745[2][4][8]
Refractive Index (n20/D) 1.4225[1] 1.423[3][4]

Water Solubility Slightly soluble[7] 163.5 mg/L at 25°C[9]

Experimental Protocols

The determination of the physical properties listed above is conducted through established

experimental methodologies. While specific laboratory conditions can vary, the fundamental

principles are as follows:

» Boiling Point Determination: The boiling point is typically measured using distillation or a

capillary method (Thiele tube). In a standard distillation, the temperature of the vapor in

equilibrium with the boiling liquid is recorded at a specific atmospheric pressure. For smaller
guantities, a capillary tube containing the sample is inverted in a larger tube with the same
liquid and heated. The temperature at which a rapid stream of bubbles emerges from the
capillary and then ceases upon slight cooling is recorded as the boiling point.

Melting Point Determination: The melting point is determined by packing a small amount of
the solidified sample into a capillary tube and placing it in a melting point apparatus. The
sample is heated at a controlled rate, and the temperature range from which the substance
begins to melt until it becomes completely liquid is recorded. For substances with very low
melting points like 3-heptyne, a cryostat is used to achieve and control the necessary low

temperatures.

Density Measurement: The density of a liquid is commonly determined using a pycnometer
or a digital density meter. A pycnometer is a flask with a specific, accurately known volume. It
is weighed empty, then filled with the liquid, and weighed again. The density is calculated by
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dividing the mass of the liquid by its volume. Digital density meters measure the oscillation
frequency of a U-shaped tube filled with the sample, which is directly related to the sample's
density.

o Refractive Index Measurement: The refractive index is measured using a refractometer, such
as an Abbé refractometer. A small drop of the liquid is placed on the prism, and light is
passed through it. The instrument measures the angle at which the light is refracted, which is
then converted to the refractive index. The measurement is temperature-dependent and is
typically performed at 20°C using the D-line of a sodium lamp (n20/D).

Structural Isomerism

The difference in the physical properties of 3-heptyne and 2-heptyne arises from their
structural isomerism. The position of the triple bond influences the molecule's overall shape,
polarity, and intermolecular forces. The diagram below illustrates the structural difference
between the two compounds.

Structural Isomers of Heptyne

Heptyne (C7H12)

Triple bond at C2\Triple bond at C3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Heptyne and 2-Heptyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585052#comparison-of-the-physical-properties-of-3-
heptyne-and-2-heptyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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